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Audience: Researchers, Scientists, and Drug Development Professionals

Introduction
4-Ethyl-5-methylnonane is a saturated, branched-chain alkane. As a hydrocarbon, its

physicochemical properties are primarily determined by its molecular structure, specifically its

carbon chain length and the nature of its branching. This document provides a concise

technical summary of its core molecular properties. Given its nature as a simple alkane, it is not

associated with biological signaling pathways or complex experimental protocols typical of

pharmacologically active agents.

Molecular Formula and Structure
The chemical name 4-ethyl-5-methylnonane defines its structure. The parent chain is a

"nonane," indicating nine carbon atoms. An ethyl group (-C2H5) is attached to the fourth

carbon, and a methyl group (-CH3) is attached to the fifth carbon. This arrangement results in a

specific branched structure, which influences its physical properties.

The molecular formula for 4-ethyl-5-methylnonane is C12H26[1][2][3][4].

Quantitative Molecular Data
The fundamental quantitative data for 4-ethyl-5-methylnonane are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b14066610?utm_src=pdf-interest
https://www.benchchem.com/product/b14066610?utm_src=pdf-body
https://www.benchchem.com/product/b14066610?utm_src=pdf-body
https://www.benchchem.com/product/b14066610?utm_src=pdf-body
https://www.lookchem.com/ProductWholeProperty_LCPL3208300.htm
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C12H26/c1-5-8-10-11(4)12(7-3)9-6-2/h11-12H%2C5-10H2%2C1-4H3
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethyl-5-methylnonane
https://wap.guidechem.com/encyclopedia/4-ethyl-5-methylnonane-dic3660551.html
https://www.benchchem.com/product/b14066610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14066610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C12H26 [1][2][3][4]

Molecular Weight 170.33 g/mol [1][3][5]

CAS Registry Number 1632-71-9 [1][2]

Experimental Protocols
Specific, complex experimental protocols for 4-ethyl-5-methylnonane are not typically

published in whitepapers as it is a simple hydrocarbon without significant biological activity.

However, standard analytical chemistry techniques are used for its characterization and

quantification:

Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary method for

identifying and quantifying 4-ethyl-5-methylnonane in a mixture. The NIST WebBook notes

the availability of mass spectrometry data for this compound[2].

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to

confirm the precise structure, showing the connectivity of all atoms in the molecule.

Kovats Retention Index: Experimental values for its retention index in gas chromatography

are available, which aid in its identification on various column types[3].

Logical Structure Visualization
As 4-ethyl-5-methylnonane is not involved in biological signaling, a pathway diagram is not

applicable. The following diagram illustrates the compound's two-dimensional chemical

structure, which is the fundamental logical relationship of its constituent atoms.

Caption: 2D chemical structure of 4-Ethyl-5-methylnonane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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